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Compound of Interest

Compound Name: But-1-ene-4-boronic acid

Cat. No.: B1288559

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
But-1-ene-4-boronic acid (CAS: 379669-72-4). It is intended to be a technical resource for
laboratory personnel and professionals in the field of drug development and scientific research.

Chemical and Physical Properties

But-1-ene-4-boronic acid, also known as 3-Butenylboronic acid, is a member of the boronic
acid class of compounds.[1][2][3] These compounds are widely used in organic synthesis,
particularly in Suzuki-Miyaura cross-coupling reactions. The physical and chemical properties
of But-1-ene-4-boronic acid are summarized in the table below.

Property Value Source
Molecular Formula C4H9BO2 [11[3114115]
Molecular Weight 99.92 g/mol [2][41[5]
Appearance White to off-white solid/powder  [2][4]
Melting Point 84-90 °C [21[4]
Purity >95% - >97% [21[5][6]
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Hazard Identification and Classification

But-1-ene-4-boronic acid is classified as a hazardous substance. The primary hazards are
associated with its irritant properties. The Globally Harmonized System (GHS) classification is
provided below.

Hazard Class Hazard Statement GHS Code

Skin Corrosion/Irritation Causes skin irritation H315[1]

Serious Eye Damage/Eye

o Causes serious eye irritation H319[1]
[rritation
Specific target organ toxicity —
Single exposure (Respiratory May cause respiratory irritation ~ H335[1]

tract irritation)

No specific quantitative toxicity data, such as LD50 or LC50 values, for But-1-ene-4-boronic
acid are readily available. However, based on the GHS classification, it should be handled with
care to avoid exposure.

Experimental Protocols: Safe Handling and Storage

Given the hazardous nature of But-1-ene-4-boronic acid, strict adherence to safety protocols

is mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

o Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye
contact.[7][8]

e Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn.[8]

o Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is
a risk of splashing, a chemical-resistant apron should be worn.[8]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood, to minimize the inhalation of dust.[8][9] If a fume hood is not available
or if dust is generated, a NIOSH-approved respirator for organic vapors and particulates
should be used.[8]

Handling Procedures

» Avoid all personal contact, including inhalation of dust or vapors.[8][9]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[8][9]

Wash hands thoroughly with soap and water after handling and before breaks.[3]

Ensure that eyewash stations and safety showers are readily accessible.[8]

Use non-sparking tools and avoid creating dust.

Storage

« Store in a tightly closed container in a dry and well-ventilated place.[9]

 Recommended storage temperatures range from 2-8°C for short-term storage to -20°C for
long-term storage.[2][4][5]

e Some sources suggest storing under an inert atmosphere, such as nitrogen.[5][10]

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[9][11]

Remove contaminated clothing. Wash the
i affected area thoroughly with soap and plenty of
Skin Contact _ S
water. Seek medical attention if irritation

develops or persists.[9][11]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[9]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.[9]

Stability and Reactivity

While specific stability data for But-1-ene-4-boronic acid is limited, boronic acids as a class
can be sensitive to air and moisture and may be unstable under certain conditions.
Incompatible materials for similar compounds include strong oxidizing agents and strong acids.

[°]

Spill and Disposal Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[11] Use an inert
absorbent material to contain the spill.[8] Carefully sweep or scoop the material into a labeled,
sealed container for hazardous waste disposal.[8][9]

Disposal of But-1-ene-4-boronic acid and its containers must be in accordance with local,
state, and federal regulations. Do not discharge into the environment.[7]
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Logical Workflow for Safe Handling and Emergency
Response

The following diagram illustrates the logical workflow for the safe handling of But-1-ene-4-
boronic acid and the appropriate response in case of an emergency.
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Caption: Workflow for safe handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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